9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide

• IUPAC Name: 9,10-dioxo-N-pyridin-4-ylanthracene-2-sulfonamide
• InChI: InChI=1S/C19H12N2O4S/c22-18-14-3-1-2-4-15(14)19(23)17-11-13(5-6-16(17)18)26(24,25)21-12-7-9-20-10-8-12/h1-11H,(H,20,21)
• InChI Key: WICBWCBTRKSFIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(C2=O)C=C(C=C3)S(=O)(=O)NC4=CC=NC=C4
• Molecular Formula: C19H12N2O4S
• Molecular Weight: 364.4 g/mol

Description

9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used as antibacterial agents. However, the unique structure of 9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide makes it suitable for various other applications in the field of medicinal chemistry.

Scientific Research Applications

Fluorescent Nanoscale Salts/Metal–Organic Frameworks for Live-Cell Imaging

A study explored the synthesis of fluorescent nanoscale salts/metal–organic frameworks (MOFs) using various ditopic pyridine analogues, including derivatives similar to 9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide. These compounds were found to have potential applications in live-cell imaging due to their fluorescent properties (Singh et al., 2018).

Multi-Stimuli Responsive Fluorescence Switching

Research on a divinylanthracene derivative, which is structurally related to 9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide, demonstrated its multi-stimuli responsive fluorescence. These properties suggest potential applications in sensing, detection, and display devices, particularly those requiring color-changing characteristics (Dong et al., 2013).

Development of Selective Antagonists

A study focused on developing and optimizing antagonists based on an anthraquinone scaffold, closely related to 9,10-dioxo-N-(pyridin-4-yl)-9,10-dihydroanthracene-2-sulfonamide. These compounds showed potential as selective antagonists for specific receptors, indicating possible therapeutic applications (Rafehi et al., 2017).

Crystal Structure Determination in Chemistry

Crystal structure determination studies of sodium 9,10-dioxo-9,10-dihydroanthracene-2-sulfonate hydrate, a compound structurally similar to the one , provide insights into the molecular structure and behavior of such compounds. This research is significant for understanding the electrochemical and photochemical behaviors of anthraquinone sulfonate derivatives (Gamag et al., 1993).

Photocatalytic Applications

Research on 9,10-bis(di(p-tert-butylphenyl)amino)anthracene, a compound related to the subject chemical, has shown its efficacy as a photocatalyst for radical fluoroalkylation under visible light irradiation. This indicates potential applications in organic photocatalysis and fluoroalkylation reactions (Noto et al., 2018).